Cas no 1021121-27-6 ([1-(5-Methylfuran-2-yl)ethyl](propan-2-yl)amine)

• Product Name: [1-(5-Methylfuran-2-yl)ethyl](propan-2-yl)amine
• CAS No: 1021121-27-6
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 5068996
• Update Time: 2025-05-24

[1-(5-Methylfuran-2-yl)ethyl](propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• [1-(5-methylfuran-2-yl)ethyl](propan-2-yl)amine
• N-[1-(5-methylfuran-2-yl)ethyl]propan-2-amine
• [1-(5-Methylfuran-2-yl)ethyl](propan-2-yl)amine

• Inchi： 1S/C10H17NO/c1-7(2)11-9(4)10-6-5-8(3)12-10/h5-7,9,11H,1-4H3
• InChI Key： VAFUURRDXPRVKN-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C(C)NC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• XLogP3: 2
• Topological Polar Surface Area: 25.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on [1-(5-Methylfuran-2-yl)ethyl](propan-2-yl)amine

Introduction to [1-(5-Methylfuran-2-yl)ethyl](propan-2-yl)amine (CAS No. 1021121-27-6)

The compound [1-(5-Methylfuran-2-yl)ethyl](propan-2-yl)amine, identified by the CAS number 1021121-27-6, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a methylfuran group with a propanolamine moiety, making it a valuable intermediate in the synthesis of bioactive molecules. The 5-Methylfuran group, a derivative of furan with a methyl substituent at the 5-position, contributes to the compound's aromaticity and reactivity, while the propanolamine portion provides hydroxyl and amine functionalities, enhancing its versatility in chemical reactions.

Recent studies have highlighted the potential of [1-(5-Methylfuran-2-yl)ethyl](propan-2-yl)amine in drug discovery and development. Researchers have explored its role as a building block for constructing complex molecular architectures, particularly in the design of kinase inhibitors and other enzyme-targeted therapies. The compound's ability to form stable hydrogen bonds and participate in π-interactions makes it an attractive candidate for medicinal chemists seeking to optimize bioavailability and efficacy in therapeutic agents.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of antiviral agents. By leveraging its structural flexibility, scientists have successfully incorporated it into molecules that exhibit potent activity against viral enzymes, such as proteases and polymerases. These findings underscore the importance of [1-(5-Methylfuran-2-yl)ethyl](propan-2-yl)amine in advancing antiviral drug development.

Moreover, the compound has shown potential in agrochemical applications. Its ability to modulate plant growth and stress responses has led to investigations into its use as a plant growth regulator. Field trials have demonstrated that derivatives of this compound can enhance crop resilience to environmental stressors such as drought and salinity, offering a sustainable solution for improving agricultural productivity.

The synthesis of [1-(5-Methylfuran-2-yl)ethyl](propan-2-yl)amine involves a multi-step process that typically begins with the preparation of the methylfuran derivative. This is followed by alkylation or acylation reactions to introduce the propanolamine group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

In terms of safety and handling, [1-(5-Methylfuran-2-yl)ethyl](propan-2-yliumine is classified as a non-hazardous chemical under standard conditions. However, it is recommended to follow appropriate safety protocols when working with this compound to ensure optimal laboratory practices.

Looking ahead, ongoing research aims to further elucidate the biological mechanisms underlying the activity of [1-(5-Methylfuran-sytyl ethyliumine] derivatives. Collaborative efforts between academic institutions and industry partners are expected to yield new insights into its therapeutic potential, paving the way for innovative treatments across diverse medical conditions.